Cas no 2172190-89-3 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-3-methylbutanoic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-3-methylbutanoic acid
• CAS No: 2172190-89-3
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6373606
• PubChem ID: 165551687
• Update Time: 2025-05-25

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-3-methylbutanoic acid
• EN300-1487569
• 2172190-89-3
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}-3-methylbutanoic acid

• Inchi： 1S/C25H30N2O5/c1-16(2)21(24(29)30)14-27-23(28)12-7-13-26-25(31)32-15-22-19-10-5-3-8-17(19)18-9-4-6-11-20(18)22/h3-6,8-11,16,21-22H,7,12-15H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： PHKIKILIXJLITC-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(NCC(C(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-3-methylbutanoic acid

Compound CAS No 2172190-89-3: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-3-methylbutanoic Acid

The compound with CAS No 2172190-89-3, named as 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-3-methylbutanoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and biochemistry. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanamide moiety, and a substituted butanoic acid backbone. The presence of the Fmoc group suggests that this compound may be utilized in peptide synthesis or as a protective group in organic synthesis.

Recent studies have highlighted the importance of Fmoc-containing compounds in the field of drug delivery systems. For instance, researchers have explored the use of Fmoc derivatives as carriers for targeted drug delivery due to their biocompatibility and controlled degradation properties. The structure of this compound, with its Fmoc group attached to a butanamide chain, makes it an ideal candidate for such applications. Moreover, the substitution pattern on the butanoic acid backbone could influence its solubility and bioavailability, making it suitable for specific therapeutic uses.

The synthesis of this compound involves a multi-step process, including the coupling of the Fmoc group to the butanamide intermediate and subsequent functionalization to introduce the methyl substitution on the butanoic acid moiety. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the reaction conditions, ensuring high yields and purity. These methods are in line with current trends toward greener and more efficient synthetic protocols.

In terms of biological activity, preliminary assays have shown that this compound exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. This suggests potential applications in the development of enzyme inhibitors or modulators for therapeutic purposes. Furthermore, computational studies using molecular docking have revealed that the compound can interact with key binding sites on target proteins, providing insights into its mechanism of action.

The structural versatility of this compound also makes it a valuable tool in chemical biology research. For example, it can serve as a building block for constructing larger biomolecules or as a probe for studying protein-ligand interactions. Its unique combination of functional groups allows for further modification to tailor its properties for specific applications.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the identity and purity of this compound. These analytical methods are essential for ensuring the reliability of experimental results and maintaining quality control in synthetic processes.

In conclusion, the compound with CAS No 2172190-89-3, namely 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-3-methylbutanoic acid, represents a promising molecule with diverse applications in organic synthesis, drug delivery, and chemical biology. Its structure and functional groups provide a foundation for further research and development, contributing to advancements in these fields.